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Compound of Interest

Compound Name: Lanopylin A2

Cat. No.: B15562750 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Lanopylin A2, a naturally occurring

inhibitor of lanosterol synthase. Due to the inaccessibility of the full primary research article,

this document relies on the available abstract and related scientific literature. Specific

quantitative data, such as a confirmed CAS number and detailed physicochemical properties,

are limited.

Core Data Presentation
Identification and Biological Activity

Identifier Value Reference

Compound Name Lanopylin A2

CAS Number
Not available in searched

databases.

Biological Target Lanosterol Synthase (LSS)

Biological Activity
Inhibits recombinant human

lanosterol synthase.

IC50 Value 33 µM

Physicochemical Properties
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Detailed physicochemical data for Lanopylin A2 are not available in the public domain. The

following table provides data for the closely related compound, Lanopylin A1, for reference.

Lanopylin A2 is described as a homologue of Lanopylin A1 with the insertion of one cis-

ethylenylidene in the side chain.

Property
Lanopylin A1 (for
reference)

Lanopylin A2
(Predicted/Inferred)

Reference

Molecular Formula C22H41N C24H43N [1]

Molecular Weight 319.57 g/mol ~345.62 g/mol [1]

Physical State Colorless oil Likely an oil

Solubility Soluble in CHCl3

Expected to be

soluble in chlorinated

solvents and other

organic solvents.

Signaling Pathway
Lanopylin A2 functions by inhibiting lanosterol synthase, a critical enzyme in the cholesterol

biosynthesis pathway. This pathway converts (S)-2,3-oxidosqualene to lanosterol, a precursor

for all steroids.[2][3][4][5] Inhibition of lanosterol synthase can lead to the accumulation of

upstream metabolites and a depletion of downstream products, including cholesterol. Recent

studies have shown that the inhibition of lanosterol synthase can suppress the proliferation of

cancer cells by deactivating the Src/MAPK signaling pathway.[6][7][8][9]
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Lanopylin A2 inhibits Lanosterol Synthase, affecting the Cholesterol Biosynthesis and MAPK
signaling pathways.
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Experimental Protocols
Detailed experimental protocols for the isolation and characterization of Lanopylin A2 are not

publicly available. The following is a generalized workflow based on the abstract of the primary

literature.

General Workflow for Isolation and Characterization

1. Fermentation 2. Extraction 3. Purification 4. Structural Analysis

Fermentation of
Streptomyces sp. K99-5041

Extraction of
Crude Metabolites

Silica Gel Column
Chromatography Preparative HPLC Spectroscopic Analyses

(NMR, MS) Lanopylin A2
Structure Elucidation

Click to download full resolution via product page

A generalized workflow for the isolation and structural elucidation of Lanopylin A2.

Note: This generalized protocol highlights the key steps likely involved in the discovery of

Lanopylin A2. For reproducible research, the specific parameters for each step (e.g.,

fermentation media and conditions, solvent systems for chromatography, and detailed

spectroscopic data acquisition parameters) would be required from the original publication.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Lanopylin A2: A Technical Overview of a Novel
Lanosterol Synthase Inhibitor]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15562750#lanopylin-a2-cas-number-and-
physicochemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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